
benchmarking methylammonium perovskite
devices against silicon photovoltaics

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Methylammonium

Cat. No.: B1206745 Get Quote

A Comparative Guide to Methylammonium
Perovskite and Silicon Photovoltaics
In the rapidly evolving field of solar energy, methylammonium lead-halide perovskite solar

cells (PSCs) have emerged as a promising alternative to traditional silicon photovoltaics. Their

rapid increase in power conversion efficiency and potential for low-cost manufacturing have

positioned them as a technology with significant future potential. This guide provides an

objective comparison of the performance of methylammonium perovskite devices against

conventional silicon solar cells, supported by experimental data and detailed methodologies.

Performance Metrics: A Head-to-Head Comparison
The performance of a photovoltaic device is characterized by several key metrics. The

following table summarizes the typical and record performance parameters for both

methylammonium lead-halide perovskite and monocrystalline silicon solar cells under

Standard Test Conditions (STC).
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Performance Metric
Methylammonium Lead-
Halide Perovskite

Monocrystalline Silicon

Power Conversion Efficiency

(PCE)
Laboratory Record: >25%[1][2]

Commercially Available: 20-

22%[3]

Typical Lab Scale: 15-22%[4]

[5]
Laboratory Record: ~27%[3]

Open-Circuit Voltage (Voc) ~1.1 - 1.45 V[4][6] ~0.6 - 0.7 V[7]

Short-Circuit Current Density

(Jsc)
~20 - 25 mA/cm² ~35 - 42 mA/cm²

Fill Factor (FF) >80% >80%

Stability: The Forefront of Perovskite Research
While perovskite solar cells demonstrate impressive efficiencies, their long-term stability

remains a critical challenge for commercial viability. Silicon solar panels, in contrast, have a

proven track record of durability, with lifespans often exceeding 25 years.[3] The stability of

solar cells is commonly evaluated by the T80 lifetime, which is the time it takes for the device's

efficiency to decrease to 80% of its initial value.

Stability Metric
Methylammonium Lead-
Halide Perovskite

Monocrystalline Silicon

T80 Lifetime (Accelerated

Aging)

Varies significantly with

encapsulation and testing

conditions. Recent research

shows promising results, with

some devices exceeding 1,400

hours under simulated sunlight

at 65°C.[8]

Typically >25 years under real-

world operating conditions.[3]

Degradation Factors
Highly sensitive to moisture,

oxygen, UV light, and heat.[9]

Generally stable, with slow

degradation primarily due to

potential-induced degradation

and light-induced degradation.
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Experimental Protocols
Standardized testing protocols are crucial for the accurate and reproducible assessment of

solar cell performance and stability.

Power Conversion Efficiency (PCE) Measurement
The PCE of a solar cell is determined from its current-voltage (J-V) curve under simulated

sunlight.

Methodology:

Light Source: A solar simulator calibrated to the AM1.5G spectrum with an irradiance of 1000

W/m² is used.[7][10]

Temperature Control: The temperature of the solar cell is maintained at 25°C.[7][10]

J-V Curve Measurement: The voltage across the solar cell is swept while measuring the

corresponding current. For perovskite solar cells, it is important to note the scan direction

(forward or reverse) as they can exhibit hysteresis.[11]

Parameter Extraction: The key parameters—Voc, Jsc, and the maximum power point (Pmax)

—are extracted from the J-V curve.[12]

PCE Calculation: The PCE is calculated using the following formula:[12] PCE (%) = (P_max /

P_in) * 100 = (V_oc * J_sc * FF) / P_in * 100 where Pin is the incident power density (1000

W/m²).[12]

Stability Testing: ISOS Protocols
The International Summit on Organic Photovoltaic Stability (ISOS) has established a set of

protocols to standardize the stability testing of perovskite solar cells.[13][14] These protocols

involve subjecting the devices to various stress factors to simulate real-world operating

conditions.

Key ISOS Protocols:
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ISOS-D (Dark Stability): The device is stored in the dark at a specific temperature and

humidity to assess its intrinsic stability.[15]

ISOS-L (Light Soaking): The device is continuously illuminated under controlled conditions

(e.g., 1 sun, specific temperature) to evaluate its operational stability.[15]

ISOS-T (Thermal Cycling): The device is subjected to repeated temperature cycles to assess

its resilience to thermal stress.[15]

ISOS-O (Outdoor Testing): The device is exposed to real-world outdoor conditions to

evaluate its long-term performance and durability.[9][15]

Device Architecture and Benchmarking Workflow
The fundamental structures of methylammonium perovskite and silicon solar cells differ

significantly, which influences their fabrication processes and performance characteristics.

Methylammonium Perovskite Solar Cell (n-i-p Planar)

Silicon Solar Cell (p-n Junction)

FTO/Glass Electron Transport Layer (e.g., TiO2) CH3NH3PbI3 Perovskite Hole Transport Layer (e.g., Spiro-OMeTAD) Metal Contact (e.g., Au, Ag)

Front Metal Contact Anti-Reflection Coating n-type Silicon Emitter p-type Silicon Base Back Surface Field (p+) Back Metal Contact

Click to download full resolution via product page

Figure 1: Typical device architectures for n-i-p planar methylammonium perovskite and p-n
junction silicon solar cells.

A systematic workflow is essential for the comprehensive benchmarking of these two

photovoltaic technologies.
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Device Fabrication

Initial Characterization

Stability Testing
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Figure 2: A logical workflow for benchmarking perovskite and silicon solar cells.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1206745?utm_src=pdf-body-img
https://www.benchchem.com/product/b1206745?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206745?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Perovskite solar cell - Wikipedia [en.wikipedia.org]

2. researchgate.net [researchgate.net]

3. Why Silicon Remains the Top Choice for Solar Panels - Environment+Energy Leader
[environmentenergyleader.com]

4. pubs.acs.org [pubs.acs.org]

5. ijltemas.in [ijltemas.in]

6. pubs.acs.org [pubs.acs.org]

7. Solar-cell efficiency - Wikipedia [en.wikipedia.org]

8. miragenews.com [miragenews.com]

9. pubs.aip.org [pubs.aip.org]

10. pveducation.org [pveducation.org]

11. ossila.com [ossila.com]

12. ossila.com [ossila.com]

13. JRC Publications Repository [publications.jrc.ec.europa.eu]

14. ISOS Protocols for Perovskite Solar Cell Stability Testing | Fluxim — Fluxim [fluxim.com]

15. Perovskite Solar Cell Stability: Comprehensive Guide, Testing ISOS Protocols, and Tools
for Long-Term Reliability — Fluxim [fluxim.com]

To cite this document: BenchChem. [benchmarking methylammonium perovskite devices
against silicon photovoltaics]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1206745#benchmarking-methylammonium-
perovskite-devices-against-silicon-photovoltaics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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